Cas no 110-96-3 (Diisobutylamine)

• Product Name: Diisobutylamine
• CAS No: 110-96-3
• MF: C₈H₁₉N
• MW: 129.24316239357
• MDL: MFCD00008930
• CID: 35655
• PubChem ID: 8085
• Update Time: 2025-04-18

Diisobutylamine Chemical and Physical Properties

Names and Identifiers

• Diisobutylamine
• di-i-butylamine
• di-iso-butylamine
• Dimethallyl-dimethyl-silan
• dimethallyl-dimethyl-silane
• Dimethyl-dimethallyl-silan
• N,N-diisobutylamine
• N,N-diisopropylmethyl amine
• Diisobutylamine(6CI,8CI)
• N,N-Bis(2-methylpropyl)amine
• DIBA
• (i-C4H9)2NH
• Diisobutylamin
• AURORA KA-7633
• amine,diisobutyl
• Di-n-isobutylaMine
• LABOTEST-BB LTBB000475
• bis(2-Methylpropyl)amine
• Diisobutylamine,99%
• 110-96-3
• CCRIS 6232
• EINECS 203-819-3
• N-Isobutyl-2-methyl-1-propanamine #
• di-isobutylamine
• AKOS000227246
• T18Y0A819S
• BRN 1209251
• AI3-15330
• Di(-2-methylpropyl)amine
• EN300-18803
• D0614
• UN2361
• CHEMBL3187581
• NCGC00248551-01
• disec-butylamine
• diisobutyl amine
• Tox21_200177
• DTXCID205079
• InChI=1/C8H19N/c1-7(2)5-9-6-8(3)4/h7-9H,5-6H2,1-4H
• HSDB 5543
• Amine, diisobutyl-
• UNII-T18Y0A819S
• CAS-110-96-3
• J-002492
• F2190-0306
• NS00041299
• 2-methyl-N-(2-methylpropyl)propan-1-amine
• DTXSID5025079
• UN 2361
• N,N-BIS(2-METHYLPROPYL)AMINE [HSDB]
• Bis(beta-methylpropyl)amine
• Diisobutylamine, 99%
• SCHEMBL64203
• STR04304
• FT-0624984
• MFCD00008930
• Diisobutylamine [UN2361] [Flammable liquid]
• Q23978431
• diisobutyl-amine
• 1-Propanamine, 2-methyl-N-(2-methylpropyl)-
• N-isobutyl-2-methylpropan-1-amine
• 2-Methyl-N-(2-methylpropyl)-1-propanamine
• NCGC00257731-01
• N,NBis(2methylpropyl)amine
• A11894
• AMINE, DIISOBUTYL
• propane, 1-isobutylamino-2-methyl-
• DIISOBUTYLAMINE, [COMBUSTIBLE LIQUID]
• DIISOBUTYLAMINE, (COMBUSTIBLE LIQUID)
• 1-PROPANAMINE, 2-METHYL-N-(2-METHYL PROPYL)-
• 1Propanamine, 2methylN(2methylpropyl)
• D iisob utyl amine
• Bis(betamethylpropyl)amine
• 2MethylN(2methylpropyl)1propanamine
• STL183306
• DIISOBUTYLAMINE, [FLAMMABLE LIQUID]
• DIISOBUTYLAMINE, (FLAMMABLE LIQUID)
• 203-819-3
• AAA11096

• MDL： MFCD00008930
• Inchi： 1S/C8H19N/c1-7(2)5-9-6-8(3)4/h7-9H,5-6H2,1-4H3
• InChI Key： NJBCRXCAPCODGX-UHFFFAOYSA-N
• SMILES： N(CC(C)C)CC(C)C
• BRN： 1209251

Computed Properties

• Exact Mass: 129.15200
• Monoisotopic Mass: 129.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 49.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 12

Experimental Properties

• Color/Form: Colorless transparent liquid with ammonia smell. [1]
• Density: 0.74 g/mL at 25 °C(lit.)
• Melting Point: -74°C(lit.)
• Boiling Point: 139°C
• Flash Point: Fahrenheit: 86 ° f < br / > Celsius: 30 ° C < br / >
• Refractive Index: n20/D 1.4081(lit.)
• Water Partition Coefficient: 5 g/L (20 ºC)
• PSA: 12.03000
• LogP: 2.27890
• Sensitiveness: Air Sensitive
• Solubility: Slightly soluble in water, soluble in ethanol, ether, acetone, benzene. [12]

Diisobutylamine Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H226,H301,H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 2361 3/PG 3
• WGK Germany：1
• Hazard Category Code： 10-22-34-52/53
• Safety Instruction： S26-S36/37/39-S45-S25-S16
• FLUKA BRAND F CODES：34
• RTECS：TX1750000
• Hazardous Material Identification：
• Packing Group：III
• Hazard Level：3
• Safety Term：3
• Packing Group：III
• Risk Phrases：R10; R22; R34
• HazardClass：3
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Flammable area

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides